Cas no 742099-58-7 (5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde)
742099-58-7 structure
Product Name:5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde
CAS No:742099-58-7
MF:C12H14BrNO
MW:268.149662494659
CID:2107619
PubChem ID:23091110
Update Time:2025-04-21
5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde
- SCHEMBL406932
- WLSZWXPTBBAJNA-UHFFFAOYSA-N
- DA-03153
- 742099-58-7
-
- MDL: MFCD26403800
- Inchi: 1S/C12H14BrNO/c1-9-3-2-6-14(9)12-5-4-11(13)7-10(12)8-15/h4-5,7-9H,2-3,6H2,1H3
- InChI Key: WLSZWXPTBBAJNA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=O)C=1)N1CCCC1C
Computed Properties
- Exact Mass: 267.02588Da
- Monoisotopic Mass: 267.02588Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.3Ų
5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM322954-1g |
5-Bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde |
742099-58-7 | 95% | 1g |
$550 | 2023-01-01 | |
| Alichem | A109009937-1g |
5-Bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde |
742099-58-7 | 95% | 1g |
$608.04 | 2023-09-01 | |
| Chemenu | CM322954-1g |
5-Bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde |
742099-58-7 | 95% | 1g |
$499 | 2021-08-18 |
5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
742099-58-7 (5-bromo-2-(2-methylpyrrolidin-1-yl)benzaldehyde) Related Products
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